Cas no 103775-61-7 (1,2-Propanediol,1-(4-methylbenzenesulfonate), (2R)-)

• Product Name: 1,2-Propanediol,1-(4-methylbenzenesulfonate), (2R)-
• CAS No: 103775-61-7
• MF: C₁₀H₁₄O₄S
• MW: 230.280762195587
• CID: 125834
• PubChem ID: 11064244
• Update Time: 2024-11-03

1,2-Propanediol,1-(4-methylbenzenesulfonate), (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,1-(4-methylbenzenesulfonate), (2R)-
• (2R)-2-Hydroxypropyl 4-methylbenzenesulfonate
• (p-toluenesulphonyloxy)propan-2-ol
• [O6-(DMT)-HEXYL][6'-HYDRO
• 1-(toluene-4-sulfonyloxy)-propan-2-ol
• 1-(Toluol-4-sulfonyloxy)-propan-2-ol
• 1-O-(4-toluenesulfonyl)-2-propanol
• 2-hydroxypropyl 4-toluenesulfonate
• 2-hydroxypropyl p-toluenesulfonate
• 6-({6-[bis(4-methoxyphenyl)phenylmethoxy]hexyl}disulfanyl)hexan-1-ol
• -dimethoxytriphenylmethyl)-bis-(6-hydroxyhexyl)disulfide
• toluene-4-sulfonic acid 2-hydroxypropyl ester
• (R)-(-)-2-HYDROXYPROPYL P-TOLUENESULFONATE
• R-1-(4-Methylbenzenesulfonate)-1,2-Propanediol
• 103775-61-7
• 2-Hydroxypropyl (R)-(-)-p-toluenesulfonate
• (R)-2-hydroxypropyl4-methylbenzenesulfonate
• (R)-2-hydroxypropyl 4-methylbenzenesulfonate
• SCHEMBL3317915
• [(2R)-2-hydroxypropyl] 4-methylbenzenesulfonate
• (R)-(+)-2-HYDROXYPROPYL P-TOLUENESULFONATE
• G72843
• (R)-(-)-2-HYDROXYPROPYLP-TOLUENESULFONATE

• Inchi： 1S/C10H14O4S/c1-8-3-5-10(6-4-8)15(12,13)14-7-9(2)11/h3-6,9,11H,7H2,1-2H3/t9-/m1/s1
• InChI Key： ZRLDVMGSMOLUOJ-SECBINFHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H](C)O

Computed Properties

• Exact Mass: 230.06132
• Monoisotopic Mass: 230.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Melting Point: 32～34℃
• PSA: 63.6
• LogP: 2.16190
• Specific Rotation: [α]D20 -8～-12° (c=2, CH2ClCH2Cl)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters